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Compound Profile and Applications

Mono-n-octyltin tris(isooctyl mercaptoacetate) is an organotin compound with the CAS Number 26401-86-5

[1]. It is part of a class of chemicals used primarily as heat stabilizers in polyvinyl chloride (PVC) resins [2].

Compounds of this type are critical in preventing the thermal degradation of PVC during processing.

The following table summarizes its key identifiers and physical properties:

Property Type

Description

CAS Number

Molecular Formula

Molecular Weight

Category

Physical Description

Water Solubility

26401-86-5 [1]

C3gH7406S3Sn [1]

841.91 g/mol [1]

Indirect food additive (adhesives and coating components) [1]
Pale yellow liquid (based on analogous methyltin compound) [2]

~3.67 x 1012 mg/L at 25°C (estimated) [1]
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Health and Safety Considerations

Handling organotin compounds requires strict safety precautions. The following table outlines the exposure

limits and hazards, which are generally applicable to organic tin compounds.

Parameter

Value | Description

OSHA PEL (Sn)

ACGIH TLV (Sn)

NIOSH IDLH (Sn)

Skin Designation

Acute Health
Hazard

0.1 mg/m3 [2]

0.1 mg/m3 (TWA); 0.2 mg/m? (STEL) [2]

25 mg/m3 [2]

Yes (can be absorbed through the skin) [2]

Symptoms of exposure may include irritation and emetic action on the intestine

[3].

Synthesis of a Key Precursor: Isooctyl Mercaptoacetate

While a direct synthesis protocol for the target compound is unavailable, a patented method for preparing its

crucial precursor, isooctyl mercaptoacetate, is described [4]. This precursor is essential for synthesizing

various organotin mercaptoacetate stabilizers.

The general workflow for synthesizing the precursor, isooctyl mercaptoacetate, via the Bunte salt method is

illustrated below:
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Click to download full resolution via product page
Diagram Title: Synthesis Workflow for Isooctyl Mercaptoacetate

Key Innovations in the Precursor Synthesis [4]:

¢ Reagent Recycling: The process is designed to recover and reuse concentrated hydrochloric acid
from the hydrolysis and reduction steps, reducing both raw material consumption and the generation
of strongly acidic wastewater.

e Waste Minimization: The aqueous waste stream from hydrolysis is processed to crystallize and
recover inorganic salts (abraum salt), further minimizing environmental impact.

¢ Cost-Effectiveness: This method avoids the use of expensive pre-made thioglycolic acid, making it
more suitable for industrial-scale operation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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